molecular formula C11H14ClN3O B13229009 4-[2-(1H-imidazol-1-yl)ethoxy]aniline hydrochloride

4-[2-(1H-imidazol-1-yl)ethoxy]aniline hydrochloride

Cat. No.: B13229009
M. Wt: 239.70 g/mol
InChI Key: XVIHVSPAGYFIOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[2-(1H-Imidazol-1-yl)ethoxy]aniline hydrochloride is an aromatic aniline derivative functionalized with an imidazole-containing ethoxy linker. This specific structure makes it a valuable intermediate in medicinal chemistry and pharmaceutical research for the synthesis of more complex molecules. The presence of both the aniline and the 1H-imidazole moiety suggests its potential utility in constructing compounds that may interact with biological systems. In particular, structurally related 1H-imidazole derivatives are recognized for their role as agonists or antagonists of various biological pathways and have been investigated for their potential in managing conditions related to inflammation and pain . As a building block, this compound enables researchers to explore structure-activity relationships and develop novel entities for experimental therapeutics. Its primary research value lies in its application as a key synthon in organic synthesis and drug discovery projects.

Properties

Molecular Formula

C11H14ClN3O

Molecular Weight

239.70 g/mol

IUPAC Name

4-(2-imidazol-1-ylethoxy)aniline;hydrochloride

InChI

InChI=1S/C11H13N3O.ClH/c12-10-1-3-11(4-2-10)15-8-7-14-6-5-13-9-14;/h1-6,9H,7-8,12H2;1H

InChI Key

XVIHVSPAGYFIOB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1N)OCCN2C=CN=C2.Cl

Origin of Product

United States

Preparation Methods

Conventional Multi-Step Synthesis

1.1. Synthesis via N-alkylation of Imidazole

A common route involves the N-alkylation of imidazole with suitable halogenated precursors, followed by coupling with aniline derivatives:

  • Step 1: Imidazole reacts with a haloalkyl compound, such as 2-chloroethyl or 2-bromoethyl derivatives, under basic conditions to form N-alkylimidazole.
  • Step 2: The N-alkylimidazole undergoes nucleophilic aromatic substitution or coupling with aniline derivatives to form the target compound.

Research Data:

  • Husain et al. described the synthesis of substituted imidazoles via the reaction of 4-methoxyphenyl glyoxal with imidazoles, which can be adapted for the formation of the imidazole core attached to aromatic systems.
  • The reaction of para-substituted phenacyl bromides with imidazoles in dimethylformamide at 5–10°C for 3–5 hours yields 1-(4-substituted phenyl)-2-(1H-imidazol-1-yl) ethanones, precursors to the hydrochloride salt.

1.2. Formation of the Aniline Derivative

The aniline component can be introduced via nucleophilic substitution or coupling reactions, often involving diazotization or amination steps, depending on the specific substitution pattern.

Hydrolysis and Salt Formation

2.1. Hydrolysis of Imidazole Derivatives

The imidazole-containing intermediates, such as imidazolyl-ethyl esters, are hydrolyzed under aqueous conditions to yield the corresponding acids, which are then converted into hydrochloride salts:

  • Method: Hydrolyzing imidazolyl-ethyl esters in water at elevated temperatures (around 80–85°C) for several hours produces the free acid.
  • Example: The hydrolysis of imidazolyl-ethyl esters obtained from the N-alkylation step leads to the formation of 4-[2-(1H-imidazol-1-yl)ethoxy]aniline acid derivatives, which are then converted into hydrochloride salts by treatment with hydrochloric acid.

2.2. Salt Formation

The free base or acid derivatives are reacted with hydrochloric acid (gas or aqueous solution) to form the hydrochloride salt:

  • Procedure: Dissolving the free base in a suitable solvent (methanol, ethanol, or water) followed by addition of hydrochloric acid results in precipitation of the hydrochloride salt.
  • Research Data: The preparation of imidazol-1-yl-acetic acid hydrochloride involves adding hydrochloric acid to an aqueous solution of the acid, followed by crystallization.

Innovative Solvent-Free Methods

3.1. Solvent-Free N-Alkylation

Recent advances include solvent-free N-alkylation of imidazole with tert-butyl chloroacetate, followed by hydrolysis and salt formation:

  • Process: Imidazole reacts with tert-butyl chloroacetate in a solvent-free environment at room temperature, forming an ester intermediate.
  • Hydrolysis: The ester is hydrolyzed with water at elevated temperature (around 80–85°C), yielding the free acid.
  • Salt Formation: The acid is treated with hydrochloric acid to produce the hydrochloride salt.

Research Data:

  • Belwal and Patel developed a solvent-free method for preparing imidazol-1-yl-acetic acid hydrochloride, which can be adapted for the target compound. Their process involves a two-step reaction with high yield and minimal environmental impact.

Data Tables Summarizing Preparation Methods

Method Key Reagents Conditions Advantages References
Conventional multi-step Imidazole, haloalkyl compounds, aniline derivatives Reflux, nucleophilic substitution Well-established, versatile Husain et al.
Hydrolysis and salt formation Ester intermediates, HCl 80–85°C, aqueous medium Simple, scalable
Solvent-free N-alkylation Imidazole, tert-butyl chloroacetate Room temperature, no solvent Environmentally friendly, high yield Belwal & Patel

Complete Research Findings

  • The synthesis of 4-[2-(1H-imidazol-1-yl)ethoxy]aniline hydrochloride can be achieved through traditional multi-step organic synthesis involving N-alkylation, hydrolysis, and salt formation, as detailed by Husain et al. and others.
  • Innovative solvent-free methods, such as the one developed by Belwal and Patel, demonstrate high efficiency and environmental benefits, involving N-alkylation of imidazole with tert-butyl chloroacetate, followed by hydrolysis and hydrochloride salt formation.
  • The choice of method depends on scale, environmental considerations, and desired purity, with solvent-free approaches gaining prominence for industrial applications.

Chemical Reactions Analysis

Types of Reactions

4-[2-(1H-imidazol-1-yl)ethoxy]aniline hydrochloride can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

4-[2-(1H-imidazol-1-yl)ethoxy]aniline hydrochloride has a wide range of applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Employed in the study of enzyme inhibition and protein-ligand interactions.

    Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

    Industry: Utilized in the development of new materials and catalysts

Mechanism of Action

The mechanism of action of 4-[2-(1H-imidazol-1-yl)ethoxy]aniline hydrochloride involves its interaction with specific molecular targets. The imidazole ring can coordinate with metal ions, influencing enzymatic activity and protein function. The compound may also interact with nucleic acids, affecting gene expression and cellular processes .

Comparison with Similar Compounds

Key Comparative Insights:

Structural Variations: Ethoxy vs. Aniline vs. Azo Groups: The azo-containing derivative () exhibits chromophoric properties suitable for dyes, whereas the aniline group in the target compound may favor electrophilic substitution reactions in drug synthesis . Acetic Acid vs. Ethoxy Chains: The phenylacetic acid derivative () introduces carboxylic acid functionality, altering acidity (pKa) and binding affinity compared to the ethoxy-aniline structure .

Molecular Weight and Bioactivity :

  • The target compound (276.16 g/mol) is mid-sized among imidazole derivatives. Larger molecules like amiodarone (681.77 g/mol) face challenges in membrane permeability, whereas smaller analogs (e.g., histamine, ~183.9 g/mol) exhibit rapid systemic distribution .

Applications :

  • Pharmaceuticals : The target compound’s aniline group is amenable to derivatization for kinase inhibitors or GPCR ligands. In contrast, amiodarone’s iodine-rich structure confers antiarrhythmic activity .
  • Industrial Use : The azo-imidazolium compound () serves as a dye, highlighting the role of functional groups in dictating application domains .

Research Implications

The structural diversity of imidazole derivatives underscores their versatility in drug discovery and materials science. The ethoxy-aniline-imidazole scaffold offers a balance of hydrophilicity and aromatic reactivity, positioning it as a promising candidate for further medicinal chemistry optimization. Comparative studies with histamine and amiodarone suggest opportunities to explore synergistic effects in receptor modulation or metabolic stability.

Biological Activity

4-[2-(1H-imidazol-1-yl)ethoxy]aniline hydrochloride is a compound characterized by its unique combination of an imidazole ring and an aniline moiety. This structure imparts distinct chemical and biological properties, making it a subject of interest in medicinal chemistry and biological research. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The molecular formula for 4-[2-(1H-imidazol-1-yl)ethoxy]aniline hydrochloride is C11H13ClN3O, with a molecular weight of approximately 240.69 g/mol. The presence of the imidazole ring facilitates various interactions with biological targets, enhancing its pharmacological profile.

The mechanism of action for 4-[2-(1H-imidazol-1-yl)ethoxy]aniline hydrochloride involves several pathways:

  • Enzyme Inhibition : The imidazole ring can coordinate with metal ions, influencing enzymatic activity. This interaction can modulate pathways involved in cell signaling and metabolism.
  • Protein-Ligand Interactions : The compound may bind to specific proteins, altering their function and impacting cellular processes.
  • Gene Expression Modulation : By interacting with nucleic acids, it can affect gene expression and cellular responses.

Antimicrobial Activity

Research indicates that compounds with imidazole structures often exhibit antimicrobial properties. For instance, derivatives similar to 4-[2-(1H-imidazol-1-yl)ethoxy]aniline hydrochloride have shown effectiveness against various bacterial strains and fungi, including Candida species. The Minimum Inhibitory Concentration (MIC) values for related compounds have been reported as low as 1.7 μg/mL against Candida albicans .

Anticancer Potential

The compound has been investigated for its anticancer properties. Studies have shown that imidazole derivatives can induce apoptosis in cancer cells and inhibit tumor growth. For example, compounds structurally related to 4-[2-(1H-imidazol-1-yl)ethoxy]aniline hydrochloride have demonstrated significant antiproliferative effects in melanoma and prostate cancer cell lines .

Immunomodulatory Effects

4-[2-(1H-imidazol-1-yl)ethoxy]aniline hydrochloride has been identified as a potential vaccine adjuvant and antitumor agent. It may activate Toll-like receptors (TLRs), particularly TLR2, enhancing immune responses against tumors and infections . Activation of TLR pathways has been associated with improved vaccine efficacy and reduced tumor growth.

Case Studies

Several studies have highlighted the biological activities of related compounds:

  • Antifungal Activity : A series of imidazole derivatives were synthesized and evaluated for their antifungal activity against Candida species. The most active compounds exhibited MIC values significantly lower than fluconazole, indicating enhanced potency .
  • Anticancer Activity : In vitro studies demonstrated that specific imidazole derivatives could inhibit the growth of various cancer cell lines, suggesting a potential role in cancer therapy .
  • Immunological Studies : Research involving TLR activation showed that certain imidazole-containing compounds could enhance immune responses in animal models, suggesting their utility in immunotherapy .

Data Summary Table

Biological Activity Effect Reference
AntimicrobialMIC = 1.7 μg/mL against C. albicans
AnticancerSignificant inhibition in melanoma cells
ImmunomodulatoryActivates TLR2 signaling

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.